Cas no 1361669-39-7 (2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361669-39-7
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923331
• Update Time: 2025-10-29

2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-8-2-1-7(11(15)12(8)16)10-6(5-9(19)20)3-4-18-13(10)17/h1-4H,5H2,(H,19,20)
• InChI Key： LWMJJBYPJFNUJQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=CC=1CC(=O)O)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2
• Molecular Weight: 334.6

Additional information on 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid

Comprehensive Guide to 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361669-39-7)

2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361669-39-7) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique structural features, including a fluorine substituent and a trichlorophenyl group. Researchers and industry professionals are increasingly interested in this molecule due to its versatile applications and promising biological activity.

The molecular structure of 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid combines a pyridine ring with a carboxylic acid functional group, making it an attractive building block for drug discovery. The presence of both fluorine and chlorine atoms enhances its lipophilicity and metabolic stability, key factors in medicinal chemistry. Recent studies highlight its potential as a precursor for developing novel anti-inflammatory agents and enzyme inhibitors, addressing current healthcare challenges.

In the agrochemical sector, 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid has shown promise as an intermediate for crop protection chemicals. Its structural motifs are particularly valuable for designing next-generation herbicides and fungicides, aligning with the growing demand for sustainable agricultural solutions. The compound's ability to interact with specific biological targets makes it a subject of intense research in developing environmentally friendly pest control agents.

The synthesis of 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid typically involves multi-step organic reactions, including halogenation, cross-coupling, and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, reflecting modern trends in green chemistry. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets rigorous quality standards for research applications.

From a commercial perspective, the market for fluorinated pyridine derivatives like 1361669-39-7 is expanding rapidly, driven by their utility in life sciences. Pharmaceutical companies are investing heavily in fluorine-containing compounds due to their enhanced bioavailability and target specificity. This trend is evident in the increasing number of patent applications and scientific publications related to 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid and its analogs.

Safety and handling of 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The compound's stability profile makes it suitable for long-term storage under controlled conditions, an important consideration for research institutions and chemical suppliers.

Future research directions for CAS 1361669-39-7 include exploring its potential in cancer therapeutics and neurodegenerative disease research, where fluorinated compounds have shown particular promise. Additionally, its application in material science, particularly in the development of organic electronic materials, represents an exciting frontier for this versatile chemical entity.

For researchers seeking high-quality 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-4-acetic acid, several specialized chemical suppliers offer the compound in various quantities and purity grades. The growing interest in structure-activity relationship (SAR) studies involving this molecule has created a robust market demand, with manufacturers continuously improving synthesis protocols to meet research needs.